Cas no 851079-99-7 (N-(2E)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(2E)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 851079-99-7
• MF: C₂₀H₂₀FN₃O₄S₂
• MW: 449.518905639648
• CID: 6566003
• Update Time: 2025-07-16

N-(2E)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide
• (E)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
• Benzamide, N-(3-ethyl-4-fluoro-2(3H)-benzothiazolylidene)-4-(4-morpholinylsulfonyl)-

• Inchi： 1S/C20H20FN3O4S2/c1-2-24-18-16(21)4-3-5-17(18)29-20(24)22-19(25)14-6-8-15(9-7-14)30(26,27)23-10-12-28-13-11-23/h3-9H,2,10-13H2,1H3
• InChI Key： BCTZEFSFUIUOLZ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(F)C=CC=C2S1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 630.5±65.0 °C(Predicted)
• pka: -2.80±0.20(Predicted)

Additional information on N-(2E)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide

Introduction to N-(2E)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide (CAS No. 851079-99-7)

N-(2E)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol2-ylidene-4-(morpholine-4-sulfonyl)benzamide, identified by its CAS number 851079-99-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for various therapeutic applications.

The molecular structure of this compound features a benzothiazole core, which is a well-known pharmacophore in drug design due to its ability to interact with biological targets in multiple ways. The presence of a fluoro substituent at the 4-position of the benzothiazole ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for its bioavailability and efficacy. Additionally, the morpholine-4-sulfonyl group at the benzoamide moiety introduces a polar and charged character, which can improve binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel benzothiazole derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory, anti-viral, and anti-cancer therapies. The specific arrangement of functional groups in N-(2E)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol2-ylidene-4-(morpholine-4-sulfonyl)benzamide, including the E-alkene double bond and the sulfonyl morpholine moiety, suggests that it may exhibit unique pharmacological properties compared to other benzothiazole derivatives.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the E-alkene double bond is particularly challenging due to its sensitivity to heat and light. However, advances in synthetic methodologies have made it possible to achieve efficient and scalable production of this molecule. The use of modern techniques such as transition metal catalysis and flow chemistry has further improved the efficiency and sustainability of its synthesis.

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